2-amino-6-benzyl-7-methyl-5-oxo-4-(pyridin-4-yl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Description
2-amino-6-benzyl-7-methyl-5-oxo-4-(pyridin-4-yl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H18N4O2 and its molecular weight is 370.412. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives
- This compound is involved in the synthesis of various pyridine and fused pyridine derivatives, demonstrating its versatility as a precursor for creating isoquinoline derivatives, pyrido[2,3-d]pyrimidines, and other complex structures. These derivatives have been explored for their potential applications in medicinal chemistry and as intermediates in organic synthesis (Al-Issa, 2012).
Molecular Docking and In Vitro Screening
- Research indicates that derivatives synthesized from this compound have been subjected to molecular docking studies and in vitro screenings to assess their biological activities. These studies aim to explore the compound's potential interactions with various biological targets and assess its efficacy in different biological assays, indicating its application in the discovery of new therapeutic agents (Flefel et al., 2018).
Structural Analysis through X-ray Crystallography
- The compound has also been used in structural analysis studies, where its derivatives have been characterized using single-crystal X-ray diffraction. This provides detailed insights into the molecular structure and arrangement, aiding in the design of molecules with desired physical and chemical properties (Ganapathy et al., 2015).
Development of Heterocyclic Compounds
- It serves as a key intermediate in the development of heterocyclic compounds, which are crucial in the pharmaceutical industry for their wide range of biological activities. The ability to generate diverse heterocyclic frameworks from this compound highlights its significance in medicinal chemistry and drug design efforts (Patil & Mahulikar, 2013).
Antimicrobial and Anticancer Activities
- Some studies focused on the synthesis of new derivatives from this compound have evaluated their antimicrobial and anticancer activities. These investigations are aimed at identifying novel therapeutic agents capable of addressing various infectious diseases and cancer types, showcasing the compound's application in biomedical research (Elewa et al., 2021).
Properties
IUPAC Name |
2-amino-6-benzyl-7-methyl-5-oxo-4-pyridin-4-yl-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O2/c1-14-11-18-20(22(27)26(14)13-15-5-3-2-4-6-15)19(16-7-9-25-10-8-16)17(12-23)21(24)28-18/h2-11,19H,13,24H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTMMQXRFVLJFHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=NC=C3)C(=O)N1CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.